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Compound of Interest

Compound Name: 10-(2-Dimethylaminoethyl)acridan

CAS No.: 78305-11-0

Cat. No.: B1206292

Get Quote

Executive Summary
10-(2-Dimethylaminoethyl)acridan, widely recognized in pharmacological literature as SKF-

7265 (CAS: 78305-11-0)[1], is a synthetic tricyclic compound characterized by a 9,10-

dihydroacridine (acridan) core substituted at the N10 position with a tertiary amine-bearing alkyl

chain. Unlike its fully aromatic precursor acridine, the saturated central ring of acridan imparts

unique stereoelectronic properties, making it a critical scaffold in medicinal chemistry. SKF-

7265 is primarily investigated for its potent, non-sedative antispasticity effects, driven by its

high affinity for α2​-adrenergic receptors[2]. This whitepaper provides a rigorous, self-validating

guide to its chemical synthesis, structural characterization, and pharmacological mechanism of

action.

Retrosynthetic Analysis and Chemical Synthesis
The synthesis of N-alkylated acridans requires a strategic two-step approach. Direct alkylation

of acridine is synthetically unviable for producing neutral tertiary amines, as the sp2 -hybridized

nitrogen is part of the conjugated aromatic system. Attempted alkylation of acridine yields
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permanently charged, hydrophilic acridinium salts[3]. Therefore, the causality of the synthetic

route dictates that the central ring must first be reduced. This breaks the aromaticity of the

central pyridine-like ring, converting the nitrogen to a nucleophilic sp3 -hybridized secondary

amine (acridan). Subsequently, a strong base-promoted SN​2 alkylation is employed to attach

the dimethylaminoethyl side chain[3].
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Fig 1: Two-step synthesis workflow of SKF-7265 via reduction and SN2 N-alkylation.
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Detailed Experimental Methodologies
Step A: Reduction of Acridine to Acridan (9,10-dihydroacridine)

Rationale: Sodium borohydride ( NaBH4​) is selected as the reducing agent in a protic

solvent (ethanol) to selectively reduce the imine-like C9-N10 bond without affecting the

peripheral benzene rings. This step is self-validating: the bright yellow solution of acridine

turns colorless as the conjugated system is interrupted.

Protocol:

Dissolve acridine (10.0 mmol, 1.0 eq) in 50 mL of absolute ethanol in a round-bottom flask

equipped with a reflux condenser.

Cool the solution to 0∘C using an ice bath.

Add NaBH4​(20.0 mmol, 2.0 eq) portion-wise over 15 minutes to control the exothermic

evolution of hydrogen gas.

Heat the mixture to reflux ( 78∘C ) for 4 hours.

Cool to room temperature, quench with 20 mL of distilled water, and extract with

dichloromethane (DCM, 3 x 30 mL).

Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​, and

concentrate in vacuo to yield acridan as an off-white solid.

Step B: N-Alkylation to yield 10-(2-Dimethylaminoethyl)acridan

Rationale: The N10 proton of acridan is weakly acidic due to the electron-withdrawing nature

of the adjacent aromatic rings. Deprotonation requires a strong, non-nucleophilic base such

as Sodium Hydride (NaH) in an aprotic solvent (DMF) to form the highly reactive acridanide

anion[3]. Anhydrous conditions are critical to prevent the violent quenching of NaH and the

destruction of the nucleophile.

Protocol:
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Suspend NaH (60% dispersion in mineral oil, 15.0 mmol, 1.5 eq) in 20 mL of anhydrous

DMF under an inert argon atmosphere at 0∘C .

Add a solution of acridan (10.0 mmol, 1.0 eq) in 10 mL of anhydrous DMF dropwise. Stir

for 30 minutes until hydrogen evolution ceases and the solution turns deep yellow,

indicating anion formation.

Add 2-chloro-N,N-dimethylethanamine free base (12.0 mmol, 1.2 eq) dropwise.

Heat the reaction mixture to 80∘C for 6 hours. The thermal energy overcomes the steric

hindrance of the tricyclic core during the SN​2 attack.

Cool to 0∘C , quench carefully with ice water, and extract with ethyl acetate (3 x 40 mL).

Wash the organic layer extensively with water (to remove DMF) and brine, dry over

MgSO4​, and concentrate.

Purify via silica gel column chromatography (Eluent: DCM/MeOH 95:5 with 1%

Triethylamine to prevent amine tailing) to yield the pure target compound.

Structural Characterization and Validation
Validating the structural integrity of 10-(2-Dimethylaminoethyl)acridan requires a multi-modal

analytical approach. The disappearance of the N-H stretch in IR spectroscopy and the

appearance of the diagnostic C9 methylene protons in 1H NMR are definitive markers of

successful synthesis.

Table 1: Spectroscopic and Spectrometric Characterization Data

Analytical TechniqueParameterExpected Signal /
ValueStructural Assignment 1H NMR ( CDCl3​, 400
MHz)Chemical Shift ( δ )6.80 - 7.30 (m, 8H)Aromatic
protons (Acridan core) 1H NMRChemical Shift ( δ
)4.05 (s, 2H)C9- H2​(Acridan core, validates
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reduction) 1H NMRChemical Shift ( δ )3.90 (t, J=7.2
Hz, 2H)N- CH2​(Alkyl chain attached to N10) 1H
NMRChemical Shift ( δ )2.55 (t, J=7.2 Hz, 2H) CH2​
N(CH3​)2​1H NMRChemical Shift ( δ )2.30 (s,
6H)Terminal - N(CH3​)2​13C NMR ( CDCl3​, 100
MHz)Chemical Shift ( δ )36.0 ppmC9 (Acridan core
sp3 carbon)Mass Spectrometry (ESI+)m/z253.17
[M+H]+ (Exact Mass: 252.16)IR Spectroscopy
(ATR)Wavenumber ( cm−1 )1250 cm−1 C-N stretch
(tertiary amine validation)
Pharmacological Profiling and Mechanism of Action
SKF-7265 is distinguished in neuropharmacology by its ability to reverse muscle hypertonus—

specifically reserpine-induced rigidity (a syndrome resembling Parkinsonism)—without inducing

the severe sedation typical of phenothiazines like chlorpromazine[2].

Receptor Binding Profile
Extensive radioligand displacement assays (e.g., 3H -clonidine displacement) have mapped

the receptor affinity of SKF-7265. The compound's efficacy is intrinsically linked to its specific

adrenergic targeting[2].

Table 2: Receptor Binding Affinity of SKF-7265[2]
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Target Receptor Binding Affinity
Functional Outcome /
Phenotype

α1​-Adrenergic High
Contributes to cardiovascular

modulation.

α2​-Adrenergic High

Primary Target: Mediates

antispasticity and reversal of

rigidity.

Dopamine ( D2​) Low / Negligible
Devoid of dopaminergic

blocking effects.

β -Adrenergic None

No interference with β -

mediated cardiovascular

responses.

Cholinergic None

Lacks anticholinergic side

effects (e.g., dry mouth,

cognitive blunting).

Mechanism of Action
The antispasticity efficacy of SKF-7265 is primarily attributed to its interaction with α2​-

adrenergic receptors in the central nervous system[2]. Activation of these Gi/o​-protein coupled

receptors initiates a signaling cascade that inhibits adenylyl cyclase, reduces intracellular

cAMP, and modulates ion channel activity. Specifically, it inhibits voltage-gated Ca2+ channels

and activates G-protein-coupled inwardly-rectifying potassium (GIRK) channels. This dual ion-

channel modulation results in neuronal hyperpolarization and a decrease in the release of

excitatory neurotransmitters, effectively dampening the hyperreflexia associated with spasticity.
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Fig 2: α2-Adrenergic signaling pathway mediating the antispasticity effects of SKF-7265.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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